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Compound of Interest

Compound Name:
3-Bromo-4-

(trifluoromethyl)benzaldehyde

Cat. No.: B112541 Get Quote

Technical Support Center: 3-Bromo-4-
(trifluoromethyl)benzaldehyde
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 3-Bromo-4-(trifluoromethyl)benzaldehyde.

Frequently Asked Questions (FAQs)
1. What are the primary hazards associated with 3-Bromo-4-(trifluoromethyl)benzaldehyde?

This chemical is classified as a hazardous substance. Key hazards include:

Skin Irritation: Causes skin irritation.[1][2][3]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[2][3]

Harmful if Swallowed: It may be harmful if ingested.[3]

2. What personal protective equipment (PPE) is required when handling this compound?

To ensure personal safety, the following PPE should be worn:
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Eye Protection: Chemical safety goggles or a face shield are necessary.[3]

Hand Protection: Chemical-resistant gloves are mandatory.[1][2][4]

Respiratory Protection: Use a respirator if ventilation is inadequate or if dust/fumes are

generated.[4] A self-contained breathing apparatus may be necessary for large spills.[4]

Protective Clothing: A lab coat or a full suit for larger quantities is recommended to prevent

skin contact.[4]

3. What are the proper storage conditions for 3-Bromo-4-(trifluoromethyl)benzaldehyde?

Proper storage is crucial for maintaining the stability and safety of this compound:

Temperature: Store in a refrigerator.[1] Some sources also suggest storage at 4°C.[5]

Atmosphere: It is recommended to store under an inert gas, such as nitrogen.[1][5]

Container: Keep the container tightly closed in a dry, well-ventilated area.[1][2][4]

Incompatibilities: Keep away from heat, sparks, open flames, and strong oxidizing agents.[6]

4. What should I do in case of accidental exposure?

Immediate action is critical in case of exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[2][3][4]

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical attention.[2][4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[2][3][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3][4] Never give anything by mouth to an unconscious person.[3][4]
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5. How should I handle a spill of 3-Bromo-4-(trifluoromethyl)benzaldehyde?

In the event of a spill:

Small Spills: Absorb the spill with an inert material (e.g., sand, earth) and place it in a

suitable container for disposal.

Large Spills: Evacuate the area. Wear a full suit, splash goggles, a dust respirator, boots,

and gloves.[4] Prevent the product from entering drains.[1][3]

6. What is the proper disposal method for this chemical?

Dispose of contents and containers in accordance with local, regional, and national regulations.

[2] Do not dispose of it in the sewer system.[1][3]

Troubleshooting Guide
Issue Possible Cause Recommended Action

Unexpected Color Change of

Compound

Impurity, degradation, or

reaction with air/moisture.

Ensure the compound was

stored under an inert

atmosphere and in a tightly

sealed container. Consider re-

purification if necessary for the

experiment.

Inconsistent Experimental

Results

Inconsistent purity of the

reagent.

Verify the purity of the 3-

Bromo-4-

(trifluoromethyl)benzaldehyde

using appropriate analytical

techniques (e.g., NMR, GC-

MS).

Poor Solubility in a Non-polar

Solvent

The compound has polar

functional groups (aldehyde).

Consider using a more polar

solvent or a solvent mixture to

improve solubility.

Quantitative Data Summary
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Property Value Source

Molecular Formula C₈H₄BrF₃O [5]

Molecular Weight 253.02 g/mol [5]

Boiling Point 154 - 155 °C

Density 1.607 g/cm³ at 25 °C

Flash Point 96°C (204.8°F) - Closed Cup [4]

Experimental Protocols
While specific experimental protocols are highly dependent on the research context, a general

workflow for handling this chemical in a reaction setup is provided below.

Visualizations
Below are diagrams illustrating key safety and experimental workflows.
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Experimental Workflow: Handling 3-Bromo-4-(trifluoromethyl)benzaldehyde

Preparation:
- Review SDS

- Don appropriate PPE

Weighing:
- Use a fume hood

- Tare balance
- Weigh compound

Reaction Setup:
- Add to reaction vessel

- Introduce solvent and other reagents

Reaction Workup:
- Quench reaction

- Extraction and washing

Purification:
- Column chromatography

 or other methods

Analysis:
- NMR, GC-MS, etc.

Storage:
- Store purified product

 under appropriate conditions
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Safety Decision Tree for Spills

Spill Occurs

Is the spill large?

Evacuate the area.
Call for emergency response.

Yes

Handle with appropriate PPE:
- Absorb with inert material

- Collect for disposal

No

Ensure adequate ventilation.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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